9-(3-fluoro-4-methoxyphenyl)-6-methyl-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one

• IUPAC Name: 14-(3-fluoro-4-methoxyphenyl)-10-methyl-8,12-dioxatetracyclo[7.7.0.02,6.011,15]hexadeca-1(9),2(6),10,13,15-pentaen-7-one
• InChI: InChI=1S/C22H17FO4/c1-11-20-16(9-15-13-4-3-5-14(13)22(24)27-21(11)15)17(10-26-20)12-6-7-19(25-2)18(23)8-12/h6-10H,3-5H2,1-2H3
• InChI Key: QKWQJKZRWXIIHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCC4)C(=CO2)C5=CC(=C(C=C5)OC)F
• Molecular Formula: C22H17FO4
• Molecular Weight: 364.4 g/mol

Description

This compound belongs to the furochromenone class, characterized by a fused cyclopenta-furo-chromenone scaffold. Its structure includes a 3-fluoro-4-methoxyphenyl substituent at position 9 and a methyl group at position 4.

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural differences and molecular properties of analogous compounds:

Compound Name	Substituent (Position 9)	Position 6 Substituent	Molecular Formula	Molecular Weight	Key Data
Target Compound	3-Fluoro-4-methoxyphenyl	Methyl	C₂₂H₁₇FO₄	364.37	Hypothetical
[]	1,3-Benzodioxol-5-yl	Methyl	C₂₂H₁₆O₅	360.36	ChemSpider ID 1392098
[]	4-Methylphenyl	Methyl	C₂₂H₁₈O₃	330.38	SMILES/InChI provided
[]	3-Methoxyphenyl	None	C₂₁H₁₆O₄	332.35	Monoistopic mass: 332.104859
[]	4-Chlorophenyl	None	C₂₀H₁₃ClO₃	344.77	Collision cross-section data

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups: The 3-fluoro-4-methoxyphenyl group in the target compound combines an electron-withdrawing fluorine atom and an electron-donating methoxy group. Such differences impact dipole moments and binding interactions.

Lipophilicity and Solubility

• Halogen Effects : The 4-chlorophenyl group in [] increases lipophilicity (Cl logP ~ 2.7) compared to the target compound’s 3-fluoro-4-methoxyphenyl group (F logP ~ 2.2). Fluorine’s smaller size may improve aqueous solubility .
• Methoxy vs. Benzodioxol : The 1,3-benzodioxol-5-yl group in [] (logP ~ 3.1) is more lipophilic than the target compound’s methoxy-phenyl group, suggesting divergent pharmacokinetic profiles .